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Get Quote

Pentane-3-thiol: Key Properties & Data

For safe experimental planning, please note the following critical physical properties of pentane-3-

thiol[CITATION]:

Property Value Unit Source / Comment

Molecular Formula C₅H₁₂S --- [1] [2]

Molecular Weight 104.21 g/mol [1] [2]

Density 0.83 g/cm³ [1] [2]

Boiling Point 105.0 [1] / 387.05 [3] °C / K At 760 mmHg

Flash Point 15.0 °C Highly flammable [1] [2]

Enthalpy of Vaporization (ΔvapH) 38.3 kJ/mol At 303 K [3]
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The following workflow illustrates the core procedure for setting up a reaction under an inert atmosphere

using a Schlenk line, which is essential for handling air-sensitive compounds[CITATION]:

Assemble dry glassware
(Schlenk flask, etc.)

Evacuate flask
(Apply vacuum)

Refill with inert gas
(N₂ or Ar)

Repeat Evacuate/Refill
Cycle 3x total

Confirm positive
inert gas flow

Add reagents
via syringe or cannula

Click to download full resolution via product page

Detailed Protocols

Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., at 110°C for at

least 4 hours) and assembled while hot[CITATION:5]. All ground-glass joints must be lightly greased
with an appropriate vacuum grease to ensure an air-tight seal[CITATION:6].

The Evacuate-Refill Cycle: This is the fundamental technique for creating an inert atmosphere in
your glassware[CITATION:6].

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s3343122?utm_src=pdf-body-img
https://www.smolecule.com/products/s3343122?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Attach the clean, dry, and greased flask to the Schlenk line.

Carefully open the flask to vacuum. Caution: If adding solids later, take care they are not
sucked into the line[CITATION:6].

Close the flask to vacuum and refill it with an inert gas (Nitrogen or Argon) from the Schlenk
line.

Repeat this cycle at least three times to effectively displace oxygen and moisture[CITATION:6].
Adding Reagents

Solvents: Must be dried and degassed prior to use (e.g., distilled from sodium/benzophenone
for THF)[CITATION:5]. They can be transferred via gas-tight syringe or cannula under a positive

pressure of inert gas.
Air-Sensitive Liquids (e.g., Organolithiums): Should be transferred using a glass syringe or

cannula. Safety Note: These reagents are often pyrophoric (ignite in air) and must only be
handled by trained individuals using proper safe techniques[CITATION:5].

Air-Stable Solids: Can be added at the start to the reaction flask before the evacuate-refill
cycles. To add mid-reaction, ensure a strong positive gas flow from the flask, quickly remove

the stopper, add the solid via a powder funnel, and re-stopper promptly[CITATION:6].
Air-Sensitive Solids: The safest method is to weigh the solid in an inert atmosphere glovebox

and seal it in the reaction vessel inside the box. The flask can then be brought out and attached
to the Schlenk line[CITATION:6].

Troubleshooting FAQs

Q1: During the reaction, I accidentally introduced air into the flask. What should I do?

Assessment: Immediately assess if the reagent or product is pyrophoric. If not, and the reaction is
not severely compromised, you may be able to salvage it.

Action: Re-establish the inert atmosphere by performing several evacuate-refill cycles (3-5 times).
Monitor the reaction for any changes in color or consistency, which may indicate decomposition. If

possible, use TLC or in-situ analytics to check the reaction progress.

Q2: My product is a low-boiling point, air-sensitive liquid. How can I safely isolate and store it?

Isolation: Use a closed-system distillation apparatus. The entire setup should be purged with inert

gas before distillation begins. The receiving flask should be a Schlenk flask that has been evacuated
and backfilled with inert gas.

Storage: Store the final product in a sealed Schlenk tube under an inert atmosphere. For volatile
compounds, storage in a refrigerator or freezer rated for flammable materials is necessary, but ensure

condensable gases do not rupture the container upon warming.
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Q3: I need to add an air-sensitive solid to a reaction that is already underway and cooling. How can I

do this without a glovebox?

Solution: Use a solid addition tube. This specialized glassware can be loaded with the solid in a
glovebox, sealed, and then attached to your reaction apparatus. Outside the glovebox, it can be

subjected to evacuate-refill cycles. Once the atmospheres are matched, the solid can be added by
rotating the tube[CITATION:6].

Alternative: If possible, dissolve the air-sensitive solid in a dry, degassed solvent in a glovebox to
create a stock solution. This solution can then be transferred to the reaction via syringe or cannula, a

much simpler operation[CITATION:6].

Key Safety Reminders

Plan Ahead: Familiarize yourself with the flash point and boiling point of your thiol. Pentane-3-
thiol's flash point of 15°C means its vapors are highly flammable at room temperature and can be
ignited by static discharge, hot plates, or sparks[CITATION:1] [2].

No Open Flames: Perform all work in a well-ventilated fume hood with no ignition sources present.
Use Proper Equipment: Never use standard round-bottomed flasks for air-sensitive or highly volatile

flammable liquids. Always use Schlenk-ware or similar apparatus designed for sealed systems.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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